Cas no 18385-69-8 (7-Methylchroman-4-one)

• Product Name: 7-Methylchroman-4-one
• CAS No: 18385-69-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00208231
• CID: 1378127
• PubChem ID: 2777830
• Update Time: 2025-10-28

7-Methylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2,3-dihydro-7-methyl-
• 7-Methyl-2,3-dihydro-4H-1-benzopyran-4-one
• 7-Methylchroman-4-one
• 7-Methyl-2,3-dihydrochroMen-4-one
• 2,3-Dihydro-7-methyl-4H-1-benzopyran-4-one
• 7-Methyl-4-chromanone
• 7-Methyl-chroman-4-on
• 7-methylchroman-4-one;
• 7-methyl-chroman-4-one
• 7-methyl-chroman-4-one;
• AMOT0679
• OKVHJJOYXWCTSA-UHFFFAOYSA-N
• EBD268493
• MB00918
• RP02234
• AK201267
• 7-methyl-2,3-dihydro-1-benzopyran-4-one
• Y8062
• 7-METHYL-2,3-DIHYDRO-4H-C
• SCHEMBL768839
• 7-METHYL-2,3-DIHYDRO-4H-CHROMEN-4-ONE
• I11465
• W-206320
• AKOS015965028
• DS-10254
• DB-307380
• SY106822
• AM9216
• 18385-69-8
• CS-0101615
• DTXSID301267999
• MFCD00208231

• MDL： MFCD00208231
• Inchi： 1S/C10H10O2/c1-7-2-3-8-9(11)4-5-12-10(8)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： OKVHJJOYXWCTSA-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.7

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-Methylchroman-4-one

7-Methylchroman-4-one: A Comprehensive Overview

7-Methylchroman-4-one (CAS No. 18385-69-8) is a biologically active compound that has garnered significant attention in recent years due to its diverse applications in pharmacology and organic synthesis. This compound, also known as 7-methoxychroman-4-one, belongs to the chromanone family, which is a class of aromatic compounds with a chromane skeleton. The chromane structure consists of a benzene ring fused with a tetrahydrofuran-like ring, making it a versatile scaffold for various chemical modifications.

The CAS No. 18385-69-8 refers to the unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its accurate identification in scientific literature and databases. Recent studies have highlighted the potential of 7-Methylchroman-4-one as a lead compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Its structure allows for easy functionalization, enabling researchers to explore its biological activity under different conditions.

One of the most notable advancements in the study of 7-Methylchroman-4-one involves its role in neuroprotective effects. Research published in 2023 demonstrated that this compound exhibits potent antioxidant properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 7-Methylchroman-4-one to scavenge free radicals and reduce oxidative stress makes it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 7-Methylchroman-4-one has also been explored for its potential in organic synthesis. Its chromane skeleton serves as a valuable intermediate for constructing more complex molecules with bioactive properties. For instance, recent studies have utilized this compound as a precursor for synthesizing isoquinoline alkaloids, which are known for their anticancer and antimicrobial activities.

The synthesis of 7-Methylchroman-4-one has been optimized through various methodologies, including microwave-assisted synthesis and catalytic hydrogenation. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with the principles of green chemistry. The ease of synthesis and scalability make 7-Methylchroman-4-one an attractive option for both academic research and industrial applications.

Furthermore, the pharmacokinetic properties of 7-Methylchroman-4-one have been extensively studied to evaluate its bioavailability and metabolic profile. Preclinical studies indicate that this compound exhibits favorable absorption characteristics, making it suitable for oral administration. Its metabolism pathways have been elucidated through mass spectrometry-based metabolomics, providing insights into its pharmacokinetic behavior in vivo.

The structural versatility of 7-Methylchroman-4-one has also led to its exploration in materials science. Researchers have investigated its potential as a building block for constructing functional materials with applications in sensors and drug delivery systems. Its ability to form stable complexes with metal ions has opened new avenues for designing hybrid materials with tailored properties.

In conclusion, 7-Methylchroman-4-one (CAS No. 18385-69-8) is a multifaceted compound with significant implications across various scientific domains. From drug discovery to materials science, its unique properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and biological studies unfold, the potential applications of this compound are expected to expand further, solidifying its position as a key player in modern chemistry.